Cas no 1261537-34-1 (Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate)

• Product Name: Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate
• CAS No: 1261537-34-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1038477
• PubChem ID: 70700990
• Update Time: 2025-10-28

Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate
• Ethyl 1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid, ethyl ester
• DTXSID60743769
• SCHEMBL21178297
• A889641
• Ethyl7H-pyrrolo[2,3-b]pyridine-6-carboxylate
• 1261537-34-1

• MDL： MFCD18414462
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)8-4-3-7-5-6-11-9(7)12-8/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： RRXIGHKGMRKYSJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C2C=CNC2=N1)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98000
• LogP: 1.73960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate

Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate (CAS No. 1261537-34-1): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate (CAS No. 1261537-34-1) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. This compound, characterized by a fused pyrrole and pyridine ring system, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular diseases.

The molecular structure of Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate encompasses a bicyclic framework with a carboxylate ester substituent at the 6-position. This specific arrangement not only enhances its reactivity but also allows for diverse functionalization, making it an invaluable building block in medicinal chemistry. The presence of both pyrrole and pyridine moieties imparts unique electronic and steric properties, which can be exploited to modulate the binding affinity and selectivity of derived compounds.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from fused heterocyclic systems. Among these, Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate has emerged as a promising scaffold for designing molecules with potential applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with multiple biological targets has been highlighted in several studies, underscoring its significance in drug discovery.

One of the most compelling aspects of Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate is its role as a precursor in the synthesis of small-molecule inhibitors that target enzymes involved in disease pathogenesis. For instance, researchers have demonstrated its utility in generating derivatives that inhibit acetylcholinesterase, an enzyme critical for cognitive function. These findings align with the growing interest in developing acetylcholinesterase inhibitors as a strategy to alleviate symptoms associated with neurodegenerative conditions.

The synthetic pathways involving Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate are diverse and well-documented. One common approach involves the condensation of appropriately substituted pyrroles with β-ketoesters followed by cyclization and esterification steps. These reactions are often catalyzed by transition metals or organocatalysts, which enhance efficiency and yield. The modular nature of these synthetic routes allows chemists to easily modify the core structure, enabling the rapid exploration of structural analogs with tailored biological activities.

Recent advancements in computational chemistry have further accelerated the discovery process by enabling high-throughput virtual screening of potential drug candidates derived from Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate. By leveraging molecular docking simulations and machine learning algorithms, researchers can predict the binding affinity of various derivatives to biological targets with remarkable accuracy. This approach has not only streamlined the identification of lead compounds but also provided insights into structure-activity relationships (SARs), guiding subsequent optimization efforts.

The pharmacological profile of compounds derived from Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate has been extensively studied in preclinical models. Notably, several derivatives have shown promising results in animal models of Alzheimer's disease by enhancing acetylcholine levels in the brain. These findings have laid the groundwork for further investigation into their therapeutic potential in humans. Additionally, preliminary studies suggest that certain analogs may exhibit antioxidant and anti-inflammatory properties, which could be beneficial in treating other neurological disorders.

The versatility of Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate extends beyond its applications in neurology. Emerging research indicates its potential utility in addressing cardiovascular diseases by modulating lipid metabolism and inhibiting platelet aggregation. For instance, derivatives bearing specific functional groups have been shown to reduce cholesterol levels and prevent thrombus formation in animal models. These findings highlight the compound's broad therapeutic scope and underscore its importance as a pharmacological scaffold.

In conclusion, Ethyl 7H-pyrrolo[2,3-b]pyridine-6-carboxylate (CAS No. 1261537-34-1) represents a cornerstone in modern pharmaceutical research due to its structural versatility and diverse biological activities. Its role as a key intermediate in synthesizing novel therapeutic agents has positioned it at the forefront of drug discovery efforts targeting neurological and cardiovascular diseases. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its place as a vital tool in medicinal chemistry.